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Compound of Interest

Compound Name: Lithium laurate

Cat. No.: B076421 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for the handling of Lithium laurate (also known as Lithium dodecanoate),

including operational and disposal plans.

Chemical Identity:

Identifier Value

Chemical Name Lithium laurate

Synonyms Lithium dodecanoate

CAS Number 14622-13-0

Molecular Formula C₁₂H₂₃LiO₂[1]

Molecular Weight 206.25 g/mol

Physical and Chemical Properties:
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Property Value

Appearance Colorless (white) solid[2]

Melting Point 229.8 °C (445.6 °F; 502.9 K)[2]

Solubility
Slightly soluble in water, ethanol, and diethyl

ether[2]

Density 0.87 g/cm³[2]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Lithium laurate is not readily available, data from

analogous compounds (other lithium salts of fatty acids) suggests the following potential

hazards and necessary precautions.

Potential Hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation or damage.[3]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as dust.

Chronic Effects: Chronic exposure to lithium compounds may have adverse effects on the

central nervous system and kidneys.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes. For

larger quantities or where splashing is possible,

consider an apron or coveralls.

Respiratory Protection

If handling fine powders or in a poorly ventilated

area, use a NIOSH-approved respirator with a

particulate filter.

Safe Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders to minimize dust generation.

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Ground equipment when transferring large quantities of powder to prevent static discharge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If irritation persists,

seek medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Decomposition products may include carbon monoxide and carbon

dioxide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid

breathing dust.

Environmental Precautions: Prevent from entering drains, sewers, or waterways.
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Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.

Disposal Plan
Dispose of Lithium laurate and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

General Disposal Guidelines:

Waste material should be disposed of as hazardous waste.

Do not dispose of it in regular trash or down the drain.

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the product itself.

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for the safe handling and disposal of

Lithium laurate in a laboratory setting.
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Safe Handling and Disposal Workflow for Lithium Laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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